Cas no 20459-61-4 (Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI))
20459-61-4 structure
Product Name:Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI)
CAS No:20459-61-4
MF:C5H14NO3P
MW:167.143322467804
CID:267780
PubChem ID:272987
Update Time:2025-04-19
Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI)
- (1-amino-2-methylbutyl)phosphonic acid
- (1-amino-2-methyl-butyl)-phosphonic acid
- AC1L6SK4
- AC1Q6RLF
- AR-1A0708
- CHEMBL1673071
- CTK4E4277
- H-DL-IleP(OH)2
- KST-1A2573
- NSC117802
- NSC 117802
- SCHEMBL5918781
- DTXSID00297756
- NSC-117802
- AKOS015892986
- 20459-61-4
-
- Inchi： 1S/C5H14NO3P/c1-3-4(2)5(6)10(7,8)9/h4-5H,3,6H2,1-2H3,(H2,7,8,9)
- InChI Key： NOQKPEWLSMCOFU-UHFFFAOYSA-N
- SMILES： P(C(C(C)CC)N)(=O)(O)O
Computed Properties
- Exact Mass: 167.07100
- Monoisotopic Mass: 167.07113031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -3
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 274 °C
- PSA: 93.36000
- LogP: 1.19530
- Solubility: Not available
Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI) Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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